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Compound of Interest

Compound Name: 4-Ethyloctanoic acid

Cat. No.: B107198

For Researchers, Scientists, and Drug Development
Professionals

Introduction: 4-Ethyloctanoic acid (CAS No. 16493-80-4) is a branched-chain fatty acid that
has garnered interest in various scientific fields, including flavor and fragrance science as well
as in the study of animal metabolism.[1] A thorough understanding of its physical properties is
fundamental for its application in research and development, particularly in areas such as
formulation, chemical synthesis, and biological activity assessment. This technical guide
provides a detailed overview of the key physical characteristics of 4-ethyloctanoic acid,
complete with methodologies for their determination.

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for 4-Ethyloctanoic acid are summarized
below.
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Identifier

Value

Molecular Formula

C10H2002[2]

Molecular Weight 172.26 g/mol [3][4]
IUPAC Name 4-ethyloctanoic acid[3]
CAS Number 16493-80-4[4]

Physical Description

Liquid with a fruity, floral aroma.[3]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of 4-Ethyloctanoic

acid.
Property Value Conditions
Boiling Point 163 °C at 760 mm Hg[1][4]
110 °C at 1.00 mm HgJ3]
Density 0.904 g/mL at 25 °C[4][5]
0.898 - 0.908 g/mL Not specified[3]
Refractive Index 1.439 at 20 °C (n20/D)[4]
1.430-1.439 Not specified[3]
Solubility Slightly soluble in water.[1][3]

Soluble in DMSO (25 mg/mL)

Sonication is recommended for

and hexane.[1][5] DMSO.[5]
Flash Point 100 °C (212 °F) Closed cup[1]
pKa (Predicted) 4.79£0.10

Experimental Protocols
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Detailed experimental methodologies for determining the key physical properties of 4-
Ethyloctanoic acid are outlined below. These protocols are based on standard laboratory
practices for organic compounds and fatty acids.

Determination of Boiling Point

The boiling point of 4-Ethyloctanoic acid can be determined using ebulliometry or
thermogravimetric analysis (TGA).

Ebulliometry Method:

o Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom
flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving
flask. For reduced pressure measurements, a vacuum pump and a manometer are
connected to the apparatus.

e Procedure:

o A sample of 4-Ethyloctanoic acid is placed in the round-bottom flask along with boiling
chips.

o The apparatus is sealed, and if applicable, the system is evacuated to the desired
pressure.

o The sample is heated gently.

o The temperature at which the liquid boils and its vapor is in equilibrium with the liquid is
recorded as the boiling point. This is indicated by a stable temperature reading on the
thermometer as the vapor condenses.

Determination of Density

The density of liquid 4-Ethyloctanoic acid can be accurately measured using a pycnometer or
a hydrometer.

Pycnometer Method:
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e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) and an analytical balance.

e Procedure:
o The empty pycnometer is cleaned, dried, and weighed.

o The pycnometer is filled with distilled water and weighed to determine its volume at a
specific temperature.

o The pycnometer is then emptied, dried, and filled with 4-Ethyloctanoic acid.
o The filled pycnometer is weighed again.

o The density is calculated by dividing the mass of the 4-Ethyloctanoic acid by the volume
of the pycnometer.

Determination of Refractive Index

The refractive index, a measure of how light propagates through a substance, is determined
using a refractometer.

Abbe Refractometer Method:
o Apparatus: An Abbe refractometer with a light source and a temperature-controlled prism.
e Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o Afew drops of 4-Ethyloctanoic acid are placed on the prism of the refractometer.
o The prism is closed, and the temperature is allowed to stabilize to 20 °C.

o Lightis passed through the sample, and the eyepiece is adjusted until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.
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Determination of Solubility

A gualitative and semi-quantitative assessment of solubility can be performed through direct
observation.

Procedure:
e Apparatus: Test tubes, vortex mixer, and analytical balance.
¢ Qualitative Assessment:

o Asmall, measured amount of 4-Ethyloctanoic acid (e.g., 10 mg) is added to a test tube
containing a known volume of the solvent (e.g., 1 mL of water, ethanol, or hexane).

o The mixture is agitated vigorously using a vortex mixer.

o The solution is observed for the presence of a single phase (soluble), two distinct phases
(insoluble), or partial dissolution (slightly soluble).

o Semi-Quantitative Assessment (for DMSO):

o A known mass of 4-Ethyloctanoic acid is added to a specific volume of DMSO to achieve
the target concentration (e.g., 25 mg/mL).

o The mixture is subjected to sonication to aid dissolution.

o The solution is visually inspected for complete dissolution.

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point of 4-Ethyloctanoic acid.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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